Cas no 2172520-40-8 (methyl 5-(2,2-dimethylhydrazin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(2,2-dimethylhydrazin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2172520-40-8
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5940420
• PubChem ID: 165504246
• Update Time: 2025-10-11

methyl 5-(2,2-dimethylhydrazin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2,2-dimethylhydrazin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate
• methyl 5-[(2,2-dimethylhydrazin-1-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2172520-40-8
• EN300-1452411

• Inchi： 1S/C9H16N4O2/c1-12(2)10-6-7-5-8(9(14)15-4)11-13(7)3/h5,10H,6H2,1-4H3
• InChI Key： LUCZSPWROBRUKQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CNN(C)C)N(C)N=1)=O

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 5-(2,2-dimethylhydrazin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Methyl 5-(2,2-dimethylhydrazin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2172520-40-8)

The compound methyl 5-(2,2-dimethylhydrazin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2172520-40-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-carboxylate structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for future drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence. The authors highlighted the importance of controlling reaction conditions to minimize side products and improve purity. This advancement is crucial for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that methyl 5-(2,2-dimethylhydrazin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate exhibits notable activity as a modulator of specific enzymatic pathways. In vitro studies using human cell lines have shown that the compound can inhibit the activity of certain kinases involved in inflammatory responses. These findings suggest potential applications in treating autoimmune diseases and chronic inflammatory conditions.

Further research has explored the compound's pharmacokinetic properties. A recent pharmacokinetic study in animal models demonstrated favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, the study also noted rapid metabolism, which may necessitate structural modifications or formulation strategies to enhance bioavailability in future drug development efforts.

Structural-activity relationship (SAR) studies have been conducted to identify key functional groups responsible for the compound's biological activity. Researchers have found that the dimethylhydrazine moiety plays a critical role in target binding, while modifications to the pyrazole ring can significantly alter potency and selectivity. These insights are guiding the design of next-generation analogs with improved therapeutic profiles.

Recent toxicological assessments have provided important safety data for this compound. Acute toxicity studies in rodent models showed a favorable safety profile at therapeutic doses, with no significant organ toxicity observed. However, chronic exposure studies are still ongoing to fully evaluate potential long-term effects. These findings are essential for progressing the compound through the drug development pipeline.

Looking forward, researchers are particularly interested in exploring the compound's potential in combination therapies. Preliminary data suggest synergistic effects when used with existing anti-inflammatory drugs, potentially allowing for lower doses of each agent and reduced side effects. Clinical translation of these findings could significantly impact treatment strategies for various inflammatory disorders.

The growing body of research on methyl 5-(2,2-dimethylhydrazin-1-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2172520-40-8) underscores its potential as a valuable scaffold for drug development. Continued investigation into its mechanisms of action, optimization of its pharmacological properties, and evaluation of clinical potential will be critical areas of focus in the coming years. The compound represents an exciting opportunity for advancing therapeutic options in multiple disease areas.